Cas no 1620317-73-8 (Ethyl 2-cyclopropyl-4-iodopyrazole-3-carboxylate)

• Product Name: Ethyl 2-cyclopropyl-4-iodopyrazole-3-carboxylate
• CAS No: 1620317-73-8
• MF: C₉H₁₁IN₂O₂
• MW: 306.100314378738
• CID: 5065741
• Update Time: 2023-08-25

Ethyl 2-cyclopropyl-4-iodopyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-cyclopropyl-4-iodo-1H-pyrazole-5-carboxylate
• Ethyl 2-cyclopropyl-4-iodopyrazole-3-carboxylate

• Inchi： 1S/C9H11IN2O2/c1-2-14-9(13)8-7(10)5-11-12(8)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key： WJYGWJDZOKEKEZ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1C(=O)OCC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1